2-(4-(4-Amino-5-nitropyrimidin-2-yl)piperazin-1-yl)ethanol

• IUPAC Name: 2-[4-(4-amino-5-nitropyrimidin-2-yl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C10H16N6O3/c11-9-8(16(18)19)7-12-10(13-9)15-3-1-14(2-4-15)5-6-17/h7,17H,1-6H2,(H2,11,12,13)
• InChI Key: VVRHNDNQLWAHKF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=NC=C(C(=N2)N)[N+](=O)[O-]
• Molecular Formula: C10H16N6O3
• Molecular Weight: 268.27 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H16N4O3/c16-8-7-13-3-5-14 (6-4-13)11-2-1-10 (9-12-11)15 (17)18/h1-2,9,16H,3-8H2. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a dry environment at 2-8°C.

Scientific Research Applications

• Antimicrobial Activity :

  • Compounds similar to 2-(4-(4-Amino-5-nitropyrimidin-2-yl)piperazin-1-yl)ethanol have been synthesized and shown to exhibit variable and modest antimicrobial activity against various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).
  • Another study synthesized pyridine derivatives with structures similar to the chemical , also indicating antibacterial and antifungal properties (Patel & Agravat, 2007).

• Potential Anticancer Properties :

  • A study on pyrimidine-piperazine-chromene and -quinoline conjugates, related to the chemical structure , revealed certain compounds showing anti-proliferative activities against human breast cancer cell lines (Parveen et al., 2017).

• Anti-HIV Activity :

  • Research involving the synthesis of new 5-substituted Piperazinyl-4-nitroimidazole Derivatives, which are structurally similar to this compound, explored their potential as non-nucleoside reverse transcriptase inhibitors with anti-HIV activity (Al-Masoudi et al., 2007).

• Neuroleptic Potential :

  • The synthesis of compounds with structural similarities to this compound revealed their potential use as neuroleptics (Valenta et al., 1990).

• Antimicrobial Activity of Piperazine Derivatives :

  • Various piperazine derivatives, which are structurally related to the chemical of interest, have been investigated for their antimicrobial activities, showing significant potential (Rajkumar, Kamaraj, & Krishnasamy, 2014).

• Synthesis and Applications in Organic Chemistry :

  • The synthesis and characterization of similar compounds have been extensively studied, indicating their potential applications in various fields of organic chemistry and medicinal research (Jin-peng, 2013).

Safety and Hazards

The compound is classified as dangerous with hazard statements H302 and H314. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling. In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.